Cas no 623-00-7 (4-Bromobenzonitrile)

• Product Name: 4-Bromobenzonitrile
• CAS No: 623-00-7
• MF: C₇H₄BrN
• MW: 182.017360687256
• MDL: MFCD00001811
• CID: 39109
• PubChem ID: 12162
• Update Time: 2025-04-18

4-Bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzonitrile
• 1-Bromo-4-cyanobenzene
• Bromobenzonitrile
• PBBN
• 4-bromo-benzonitril
• Benzonitrile, 4-bromo-
• Benzonitrile, p-bromo-
• p-Bromophenyl cyanide
• BROMOBENZONITRILE-4
• 4-BROMO-4'-CYANOBENZENE
• 4-bromobenzene-carbonitrile
• 4-Bromocyanobenzene
• 4-cyanobromobenzene
• Benzonitrile,4-bromo
• Benzonitrile,p-bromo
• para-bromobenzonitrile
• 4-Bromobenzoic acid nitrile
• p-bromobenzonitrile
• 4-bromo benzonitrile
• 4-cyano-bromobenzene
• 4-bromo-benzonitrile
• 4-bromobenzenecarbonitrile
• HQSCPPCMBMFJJN-UHFFFAOYSA-N
• 4bromobenzonitrile
• NSC3978
• 4-bromoben-zonitrile
• 4-cyanophenyl bromide
• PubChem3745
• 4-
• MFCD00001811
• PS-5735
• 32L8XG37J4
• 4-Bromobenzonitrile, 99%
• WLN: NCR DE
• InChI=1/C7H4BrN/c8-7-3-1-6(5-9)2-4-7/h1-4
• F0001-1666
• AKOS001061123
• Q63408716
• Z55928801
• AI3-00488
• Benzonitrile, 4-bromo-;p-Bromobenzonitrile;4-Cyanophenyl bromide
• EINECS 210-764-9
• AC-16961
• DTXSID60211352
• 4-(bromo)benzonitrile
• A833698
• W-105018
• B1426
• SCHEMBL154636
• PB43177
• NS00034997
• NSC 3978
• EN300-07857
• FT-0617867
• AH-034/32461003
• 4-bromobenzonitirle
• CHEMBL3248210
• CS-W004663
• AM20040887
• NSC-3978
• BCP34486
• 4-bromanylbenzenecarbonitrile
• HMS1790K05
• 623-00-7
• 4-Bromobenzonitrile,99%
• DB-028757
• STL298560
• FB05466
• 210-764-9
• Benzonitrile, p-bromo-(8CI)
• DTXCID60133843

• MDL： MFCD00001811
• Inchi： 1S/C7H4BrN/c8-7-3-1-6(5-9)2-4-7/h1-4H
• InChI Key： HQSCPPCMBMFJJN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=CC=1
• BRN： 2041518

Computed Properties

• Exact Mass: 180.95300
• Monoisotopic Mass: 180.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.562
• Melting Point: 111.0 to 114.0 deg-C
• Boiling Point: 236°C
• Flash Point: 130°C
• Refractive Index: 1.5999 (estimate)
• Solubility: 0.2g/l
• Water Partition Coefficient: Very slightly soluble in water(0.2g/L). Soluble in alcohol and ether.
• PSA: 23.79000
• LogP: 2.32078
• FEMA: 3695
• Solubility: 0.2g/L。

4-Bromobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S61-S36/37/39-S26
• RTECS：DI2460000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1